Cas no 366491-01-2 (benzyl-dimethyl-(octoxymethyl)ammonium chloride)

benzyl-dimethyl-(octoxymethyl)ammonium chloride structure
366491-01-2 structure
Product Name:benzyl-dimethyl-(octoxymethyl)ammonium chloride
CAS No:366491-01-2
MF:C18H32ClNO
MW:313.905784606934
CID:1478523
PubChem ID:25091978
Update Time:2025-04-21

benzyl-dimethyl-(octoxymethyl)ammonium chloride Chemical and Physical Properties

Names and Identifiers

    • benzyl-dimethyl-(octoxymethyl)ammonium chloride
    • benzeneme<wbr>
    • N-Benzyl-N,N-dimethyl(octyloxy)methanaminium chloride
    • LogP
    • benzyl-dimethyl-(octoxymethyl)azanium,chloride
    • 366491-01-2
    • CCRIS 8875
    • N,N-Dimethyl-N-((octyloxy)methyl)benzenemethanaminium chloride
    • Benzenemethanaminium, N,N-dimethyl-N-((octyloxy)methyl)-, chloride
    • DTXSID00957904
    • N,N-DIMETHYL-N-[(OCTYLOXY)METHYL]BENZENEMETHANAMINIUM CHLORIDE
    • Inchi: 1S/C18H32NO.ClH/c1-4-5-6-7-8-12-15-20-17-19(2,3)16-18-13-10-9-11-14-18;/h9-11,13-14H,4-8,12,15-17H2,1-3H3;1H/q+1;/p-1
    • InChI Key: NNWVSJUAODJKBJ-UHFFFAOYSA-M
    • SMILES: [Cl-].O(CCCCCCCC)C[N+](C)(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 280.9669
  • Monoisotopic Mass: 313.2172423g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 222
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd